BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to 4-Fluoro-
2,6-dimethoxybenzaldehyde

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

4-Fluoro-2,6-
Compound Name:

dimethoxybenzaldehyde
CAS No.: 139549-11-4
Cat. No.: B186325

Get Quote

Executive Summary

4-Fluoro-2,6-dimethoxybenzaldehyde is a polysubstituted aromatic aldehyde that has
garnered significant interest as a versatile building block in organic synthesis. Its unique
substitution pattern, featuring a fluorine atom and two methoxy groups flanking a formyl
functional group, imparts specific steric and electronic properties that are highly valuable in the
construction of complex molecular architectures. This guide provides an in-depth analysis of its
chemical identity, structural features, physicochemical properties, synthesis, and applications,
with a particular focus on its role in medicinal chemistry and drug development. The information
herein is collated and synthesized from authoritative chemical databases and peer-reviewed
literature to ensure scientific integrity and practical utility for professionals in the field.

Chemical Identity and Structure
IUPAC Name and Key Identifiers

The formal IUPAC name for this compound is 4-Fluoro-2,6-dimethoxybenzaldehyde.[1] It is
systematically named by identifying the parent benzaldehyde structure and numbering the ring
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such that the aldehyde group is at position 1, with the substituents following the lowest possible
numbering scheme.

Key chemical identifiers are crucial for unambiguous database searching and regulatory
compliance:

CAS Number: 139549-11-4[1]

Molecular Formula: CoHoFO3[1]

PubChem CID: 15385138J1]

Synonyms: 2,6-dimethoxy-4-fluorobenzaldehyde|[1]

Molecular Structure and Representation

The structure consists of a benzene ring substituted with a formyl group (-CHO), a fluorine
atom at the para-position (C4), and two methoxy groups (-OCH?s) at the ortho-positions (C2 and
C6). The ortho-methoxy groups exert a significant steric influence on the aldehyde, which can
direct reactivity in subsequent synthetic steps. Electronically, the methoxy groups are electron-
donating through resonance, while the fluorine atom is electron-withdrawing via induction,
creating a unique electronic environment on the aromatic ring.

Caption: 2D Structure of 4-Fluoro-2,6-dimethoxybenzaldehyde.

Physicochemical Properties

Understanding the physicochemical properties of a compound is fundamental for its application
in synthesis, formulation, and biological assays.
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Property Value Source
Molecular Weight 184.16 g/mol [1]
White to off-white
Appearance [2]
powder/crystals
Melting Point 79-81 °C [3]
Boiling Point 268.4+35.0 °C (Predicted) [3]
Density 1.201+0.06 g/cm3 (Predicted) [3]
COC1=CC(=CC(=C1C=0)0C)
SMILES [1]
F
HOGUCRFULNNZBQ-
InChlKey [1]
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Synthesis and Manufacturing

The synthesis of polysubstituted benzaldehydes like 4-Fluoro-2,6-dimethoxybenzaldehyde
requires regioselective control. Acommon and effective strategy is the ortho-lithiation (also
known as directed metalation) of a suitably substituted benzene precursor, followed by
formylation.

General Synthetic Workflow

The synthesis logically begins with a precursor that contains the fluoro and dimethoxy
functionalities, such as 1-fluoro-3,5-dimethoxybenzene. The methoxy groups are powerful
ortho-directing groups for lithiation. Treatment with a strong organolithium base, like n-
butyllithium (n-BulLi), selectively deprotonates the C2 position due to the synergistic directing
effect of the two adjacent methoxy groups. The resulting aryllithium intermediate is a potent
nucleophile that can be quenched with an electrophilic formylating agent, such as N,N-
dimethylformamide (DMF), to introduce the aldehyde group.

1-Fluoro-3,5-dimethoxybenzene Ortho-lithiation Aryllithium Intermediate Formylation 4-Fluoro-2,6-dimethoxybenzaldehyde
(Precursor) (n-BuLi, THF, -78 °C) (Nucleophile) (DMF Quench) (Final Product)
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Caption: General workflow for the synthesis via ortho-lithiation.

Detailed Experimental Protocol (lllustrative)

This protocol is illustrative, based on established methodologies for analogous transformations.
[4] Researchers must adapt and optimize conditions based on laboratory-specific equipment
and safety protocols.

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a nitrogen inlet, a thermometer, and a dropping funnel is charged with 1-fluoro-3,5-
dimethoxybenzene (1.0 eq) dissolved in anhydrous tetrahydrofuran (THF).

o Lithiathion: The solution is cooled to -78 °C using a dry ice/acetone bath. n-Butyllithium (1.1
eq, typically 1.6 M in hexanes) is added dropwise via the dropping funnel, ensuring the
internal temperature does not exceed -70 °C. The reaction mixture is stirred at this
temperature for 2 hours to ensure complete formation of the aryllithium intermediate.

e Formylation: Anhydrous N,N-dimethylformamide (DMF) (1.5 eq) is added dropwise to the
reaction mixture. The solution is stirred at -78 °C for an additional 3 hours, then allowed to
warm slowly to room temperature overnight.

o Workup: The reaction is carefully quenched by the slow addition of a saturated aqueous
solution of ammonium chloride (NH4Cl). The aqueous layer is separated and extracted with
ethyl acetate (3x).

 Purification: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate (Na2S0a), filtered, and concentrated under reduced pressure. The resulting
crude product is purified by column chromatography on silica gel (eluting with a hexane/ethyl
acetate gradient) to yield pure 4-Fluoro-2,6-dimethoxybenzaldehyde.

Applications in Research and Development

The strategic placement of reactive and modulating functional groups makes 4-Fluoro-2,6-
dimethoxybenzaldehyde a valuable intermediate in medicinal chemistry.
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Role as a Key Building Block

The aldehyde group serves as a versatile handle for a wide array of chemical transformations,
including:

Reductive amination: To form substituted benzylamines.

Wittig and Horner-Wadsworth-Emmons reactions: To form alkenes.

Aldol and related condensation reactions: To form a,3-unsaturated systems.

Oxidation and reduction: To form the corresponding carboxylic acid or benzyl alcohol.

The fluorine atom is a bioisostere for a hydrogen atom but possesses significantly different
electronic properties. Its inclusion in a drug candidate can modulate metabolic stability, pKa,
and binding affinity to target proteins.[5]

Precursor in Pharmaceutical Synthesis

This aldehyde is a precursor for synthesizing more complex molecules, particularly those
targeting neurological disorders or used in the development of novel agrochemicals.[6] The
unique electronic and steric properties conferred by its substituents allow for the fine-tuning of
molecular structures to enhance biological activity.[6]

Safety and Handling

As with any laboratory chemical, proper safety precautions are mandatory.

e GHS Hazard Statements:

o

H302: Harmful if swallowed.[1]

[e]

H315: Causes skin irritation.[1]

o

H319: Causes serious eye irritation.[1]

[¢]

H335: May cause respiratory irritation.[1]

e GHS Pictogram:
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o GHSO07 (Exclamation Mark)
o Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]
o P301 + P317: IF SWALLOWED: Get medical help.[1]
o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[7]

Handling Recommendations: Use only in a well-ventilated area, preferably within a chemical
fume hood.[7] Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents.[8] A full Safety Data Sheet (SDS) should be consulted before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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